Cas no 1805155-82-1 (5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine
• CAS No: 1805155-82-1
• MF: C₆H₂ClF₂I₂N
• MW: 415.34553194046
• CID: 4851633
• Update Time: 2025-10-29

5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine

• Inchi： 1S/C6H2ClF2I2N/c7-2-1-12-5(6(8)9)4(11)3(2)10/h1,6H
• InChI Key： JMVUWPNOLHICOD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine

5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine: A Comprehensive Overview

The compound 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1805155-82-1) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple halogen substituents—specifically chlorine and iodine—makes this compound unique and highly reactive under certain conditions. Recent studies have highlighted its potential in areas such as drug discovery, materials science, and advanced chemical synthesis.

Pyridine derivatives like 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine are of particular interest due to their ability to act as versatile building blocks in organic synthesis. The substitution pattern of this compound—chlorine at position 5, a difluoromethyl group at position 2, and iodine atoms at positions 3 and 4—contributes to its distinct electronic properties. These properties make it an ideal candidate for exploring new chemical reactions and mechanisms. For instance, the iodine atoms at positions 3 and 4 can serve as leaving groups in nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored functionalities.

Recent advancements in computational chemistry have allowed researchers to predict the reactivity and stability of complex molecules like 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine. Using quantum mechanical calculations, scientists have gained insights into the electronic structure of this compound, revealing its potential as a catalyst or precursor in various industrial processes. Moreover, the compound's ability to undergo metal-catalyzed cross-coupling reactions has been extensively studied, opening new avenues for its application in synthesizing advanced materials.

In the field of pharmacology, 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine has shown promise as a lead compound for drug development. Its halogenated structure allows for precise modulation of pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This highlights its potential role in the development of novel therapeutic agents.

The synthesis of 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of halogen substituents via electrophilic substitution reactions and the subsequent functionalization of the pyridine ring. Researchers have optimized these steps by employing advanced catalysts and green chemistry principles, reducing environmental impact while maintaining product quality.

In terms of applications beyond traditional organic synthesis, this compound has been explored for its potential in optoelectronic materials. The unique electronic properties imparted by its halogen substituents make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on understanding how these properties can be leveraged to improve device efficiency and stability under operational conditions.

The study of 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine also contributes to our understanding of halogen bonding—a relatively new area of research in chemistry. Halogen bonds are non-covalent interactions that play a significant role in molecular recognition and self-assembly processes. By examining how the iodine atoms in this compound interact with other molecules, researchers can gain insights into designing supramolecular systems with applications in sensing technologies and drug delivery.

In conclusion, 5-Chloro-2-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1805155-82-1) is a multifaceted compound with immense potential across various scientific disciplines. Its unique substitution pattern and reactivity make it an invaluable tool for researchers exploring new frontiers in organic synthesis, pharmacology, materials science, and beyond. As ongoing studies continue to uncover its capabilities, this compound is poised to play a pivotal role in advancing both theoretical understanding and practical applications in chemistry.